Cas no 1361679-67-5 (3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361679-67-5
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926663
• Update Time: 2025-06-14

3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-7-1-3-10(15)9(5-7)13-11(16)4-2-8(17-13)6-12(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： QGDFFSZJFAYFMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)O)N=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid

Comprehensive Overview of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361679-67-5)

3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361679-67-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine-acetic acid backbone and dichlorophenyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a chlorinated pyridine ring with a dichlorophenyl group, offers distinct electronic and steric properties that are highly valued in medicinal chemistry and material science.

The growing interest in 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid is driven by its potential applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers have explored its role as a scaffold for designing novel small-molecule inhibitors, leveraging its ability to interact with biological targets such as enzymes and receptors. Additionally, its chlorinated aromatic components make it a candidate for studying structure-activity relationships (SAR) in optimizing drug efficacy and selectivity.

In the agrochemical sector, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid has been investigated for its utility in formulating crop protection agents. The compound's heterocyclic framework and chlorine substituents contribute to its stability and bioactivity, making it a promising building block for pesticide and herbicide development. Recent studies highlight its potential in combating resistant pest strains, aligning with the global demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, the preparation of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid involves multi-step reactions, including halogenation, cross-coupling, and carboxylation processes. Advances in green chemistry have prompted researchers to explore eco-friendly methodologies for its production, such as catalytic approaches and solvent-free conditions. These innovations address the increasing emphasis on environmental sustainability in chemical manufacturing.

The compound's physicochemical properties, including its solubility, melting point, and stability, have been extensively studied to ensure its suitability for various applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity. Such rigorous quality control is essential for meeting the standards of pharmaceutical and agrochemical industries.

Emerging trends in computational chemistry and AI-driven drug design have further amplified the relevance of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid. Molecular docking and QSAR modeling are being used to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. These cutting-edge tools align with the broader shift toward data-driven research in the life sciences.

In summary, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361679-67-5) represents a versatile and high-value compound with wide-ranging applications. Its significance in drug development, agrochemical innovation, and sustainable chemistry underscores its importance in modern scientific research. As industries continue to prioritize efficiency and sustainability, this compound is poised to play a pivotal role in shaping future advancements.